Cas no 598-04-9 (1-Butylsulfonylbutane)

• Product Name: 1-Butylsulfonylbutane
• CAS No: 598-04-9
• MF: C₈H₁₈O₂S
• MW: 178.292321681976
• MDL: MFCD00007571
• CID: 82653
• PubChem ID: 87567722
• Update Time: 2025-05-27

1-Butylsulfonylbutane Chemical and Physical Properties

Names and Identifiers

• n-Butyl sulfone
• Di-n-butyl sulfone
• Butyl sulfone
• Di-n-butyl sulphone
• n-Butyl sulphone
• Dibutyl Sulfone
• 1-butylsulfonylbutane
• Butane, 1,1'-sulfonylbis-
• Dibutyl sulphone
• 1-(Butylsulfonyl)butane
• Di-n-butylsulfone
• AIDFJGKWTOULTC-UHFFFAOYSA-N
• (butylsulfonyl)butane
• dibutylsulfone
• C8H18O2S
• Butyl sulfone 99%
• Butyl sulfone, 99%
• Butyl sulfone (8CI)
• Butane,1'-sulfonylbis-
• 1,1'-Sulphonylbisbutane
• Butane,1,1'-sulfonylbis-
• NSC2116
• D89801
• SCHEMBL52570
• AI3-00044
• 598-04-9
• EINECS 209-914-6
• DTXSID1060502
• NS00034243
• MFCD00007571
• D1172
• AKOS015839676
• 5R34UA225G
• UNII-5R34UA225G
• NSC 2116
• FT-0624686
• NSC-2116
• DB-053470
• 1-Butylsulfonylbutane

• MDL： MFCD00007571
• Inchi： 1S/C8H18O2S/c1-3-5-7-11(9,10)8-6-4-2/h3-8H2,1-2H3
• InChI Key： AIDFJGKWTOULTC-UHFFFAOYSA-N
• SMILES： S(CCCC)(CCCC)(=O)=O
• BRN： 1722269

Computed Properties

• Exact Mass: 178.10300
• Monoisotopic Mass: 178.102751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 0.9885
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 287-295 °C(lit.)
• Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
• Refractive Index: 1.4433
• PSA: 42.52000
• LogP: 3.08220

1-Butylsulfonylbutane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Other Chemical Reagents

Additional information on 1-Butylsulfonylbutane

1-Butylsulfonylbutane (CAS No. 598-04-9): A Comprehensive Guide to Properties and Applications

1-Butylsulfonylbutane (CAS No. 598-04-9) is an organosulfur compound with a unique molecular structure, featuring a sulfonyl group bridging two butyl chains. This compound, also known as butyl sulfone, has garnered attention in industrial and research applications due to its chemical stability and versatile reactivity. In this article, we delve into its properties, synthesis methods, and emerging uses, while addressing common queries like "What is 1-Butylsulfonylbutane used for?" and "Is 1-Butylsulfonylbutane biodegradable?"—questions frequently searched in scientific databases and AI platforms.

The physical properties of 1-Butylsulfonylbutane include a clear liquid appearance with a moderate boiling point, making it suitable for solvent-based applications. Its chemical stability under neutral conditions allows for use in formulations requiring inert sulfone groups. Recent studies highlight its potential as a green solvent alternative, aligning with the global push for sustainable chemistry. Keywords like "eco-friendly sulfone solvents" and "non-toxic sulfonyl compounds" reflect growing user interest in environmentally benign chemicals.

Synthesis of 1-Butylsulfonylbutane typically involves the oxidation of 1-Butylthiobutane, a process optimized for high yield and purity. Researchers emphasize its role in organic synthesis, particularly in reactions requiring polar aprotic solvents. The compound’s compatibility with catalysts and reagents has spurred innovations in pharmaceutical intermediates, answering searches such as "1-Butylsulfonylbutane in drug synthesis" and "sulfone-based reaction mechanisms."

In industrial applications, 1-Butylsulfonylbutane serves as a specialty solvent for coatings and adhesives, where its low volatility and high solvency power are valued. Trends in high-performance materials have further driven demand, with queries like "sulfone solvents for polymer processing" gaining traction. Additionally, its use in electronic cleaning agents underscores its relevance in tech-driven sectors.

Safety and environmental impact remain critical discussion points. While 1-Butylsulfonylbutane exhibits low acute toxicity, proper handling guidelines are essential. Searches for "biodegradability of sulfonyl compounds" and "sulfone solvent safety data" indicate user concerns, prompting advancements in greener derivatives. Regulatory compliance, particularly under REACH and EPA frameworks, is also a hot topic.

Future prospects for 1-Butylsulfonylbutane include its integration into circular economy models, with research focusing on recovery and reuse. As industries prioritize sustainability, this compound’s role in green chemistry is poised to expand, addressing queries like "recyclable sulfone solvents" and "future of sulfonyl-based chemicals."